Cas no 5765-44-6 (5-methyl-1,2-oxazole)

5-methyl-1,2-oxazole Properties

Names and Identifiers

• 5-Methylisoxazole
• 5-methyl-1,2-oxazole
• NSC 52269
• Isoxazole, 5-methyl-
• YC2P4IBF1E
• 5-METHYL ISOXAZOLE
• C4H5NO
• AGQOIYCTCOEHGR-UHFFFAOYSA-N
• 5-methylisoxazol
• 5-methyl-isoxazole
• NSC52269
• PubChem8634
• 5-Methylisoxazole, AldrichCPR
• BCP11243
• STR04226
• SB11391
• VO10099
• BC226936
• Q959
• NS00033766
• SY038700
• AI3-34641
• W-105452
• InChI=1/C4H5NO/c1-4-2-3-5-6-4/h2-3H,1H
• EN300-70738
• M0813
• EINECS 227-289-8
• DTXSID4064000
• UNII-YC2P4IBF1E
• A8215
• NSC-52269
• MFCD00003152
• F0001-2561
• AM20100414
• AKOS006230756
• FT-0620661
• CS-0085310
• BP-10753
• 5765-44-6
• F14932
• DB-003540
• DTXCID0042248
• +Expand

• MDL： MFCD00003152
• InChIKey： AGQOIYCTCOEHGR-UHFFFAOYSA-N
• Inchi： 1S/C4H5NO/c1-4-2-3-5-6-4/h2-3H,1H3
• SMILES： O1C(=C([H])C([H])=N1)C([H])([H])[H]

Computed Properties

• Exact Mass: 83.03710
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 83.037
• Heavy Atom Count: 6
• Complexity: 46.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 0.98300
• PSA: 26.03000
• Refractive Index: n20/D 1.438(lit.)
• Boiling Point: 122°C(lit.)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.018 g/mL at 25 °C(lit.)